4-fluoro-N-(2-hydroxy-4-methoxy-2-methylbutyl)-2-methylbenzenesulfonamide
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Description
4-fluoro-N-(2-hydroxy-4-methoxy-2-methylbutyl)-2-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C13H20FNO4S and its molecular weight is 305.36. The purity is usually 95%.
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Scientific Research Applications
Molecular Dynamics and Quantum Chemical Calculations
One study explored the adsorption and corrosion inhibition properties of certain piperidine derivatives on iron, utilizing quantum chemical calculations and molecular dynamics simulations. This research highlights the potential of sulfonamide derivatives in materials science, specifically in corrosion protection and material durability enhancement (Kaya et al., 2016).
Spectroscopic Studies and Fluorophore Development
Another study focused on the synthesis and preliminary spectroscopic analysis of Zinquin-related fluorophore analogs. These compounds showed potential in developing specific fluorophores for zinc (II), indicating applications in biochemistry and cellular biology for metal ion detection and imaging (Kimber et al., 2003).
Electrophilic Fluorination for Stereoselectivity Enhancement
Research on N-fluoro-(3,5-di-tert-butyl-4-methoxy)benzenesulfonimide demonstrated its use as a sterically demanding electrophilic fluorinating agent. This study suggests potential applications in organic synthesis, particularly in improving the enantioselectivity of products, which is crucial for the pharmaceutical industry (Yasui et al., 2011).
Crystal Structure Analysis
Investigations into the crystal structures of sulfonamide compounds have provided insights into their supramolecular architectures. This knowledge is vital for the development of new materials and drugs by understanding the intermolecular interactions at the atomic level (Rodrigues et al., 2015).
Platinum Complexes Synthesis
A study on synthesizing new platinum(II) dithiocarbimato complexes from benzenesulfonamide derivatives highlights the potential applications of sulfonamide compounds in catalysis and material science. These complexes were characterized by their unique structures and properties, underscoring the versatility of sulfonamides in inorganic chemistry (Amim et al., 2008).
Properties
IUPAC Name |
4-fluoro-N-(2-hydroxy-4-methoxy-2-methylbutyl)-2-methylbenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20FNO4S/c1-10-8-11(14)4-5-12(10)20(17,18)15-9-13(2,16)6-7-19-3/h4-5,8,15-16H,6-7,9H2,1-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEVCONOBDTUSSH-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)S(=O)(=O)NCC(C)(CCOC)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20FNO4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.37 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.